1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(3-methoxyphenyl)thiourea

• IUPAC Name: 1-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-methoxyphenyl)thiourea
• InChI: InChI=1S/C19H20N4O2S/c1-13-17(18(24)23(22(13)2)15-9-5-4-6-10-15)21-19(26)20-14-8-7-11-16(12-14)25-3/h4-12H,1-3H3,(H2,20,21,26)
• InChI Key: JXSNYSISEJVRCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC3=CC(=CC=C3)OC
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(3-methoxyphenyl)thiourea is a useful research compound. Its molecular formula is C19H20N4O2S and its molecular weight is 368.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

• Study 1: Novel thiazole derivatives, synthesized from reactions involving thiourea compounds, were examined for their antimicrobial activities. One compound demonstrated good antibacterial and antifungal activities, indicating potential applications in antimicrobial therapies (Khidre & Radini, 2021).

Synthesis of Heterocyclic Compounds

• Study 2: The reaction of 1-substituted thioureas with dimethyl acetylenedicarboxylate forms various derivatives, including pyrazolyloxothiazolidine. These reactions are crucial in synthesizing new heterocyclic compounds (Hassan et al., 2012).

Anticancer and Antioxidant Activities

• Study 3: Pyrazolopyranopyrimidines, synthesized using similar compounds, were evaluated for their anticancer and antioxidant activities, contributing to the development of new therapeutic agents (Mahmoud et al., 2017).

Pharmacological Potential

• Study 4: Novel derivatives, including those related to thiourea compounds, were computationally and pharmacologically evaluated for various therapeutic actions, such as analgesic, anti-inflammatory, and antioxidant potential (Faheem, 2018).

Scavenging of Hydroxyl Radicals

• Study 5: Thiourea and its derivatives, like dimethylthiourea, have been identified as powerful scavengers of hydroxyl radicals, highlighting their potential in mitigating oxidative stress (Wasil et al., 1987).

Antitubercular Activity

• Study 6: Heterocyclic substituted thioureas, like the one mentioned, have been studied for their antitubercular activity, indicating potential applications in tuberculosis treatment (Glasser & Doughty, 1964).

Synthesis of Heterocyclic Systems

• Study 7: The synthesis of various heterocyclic systems, using compounds similar to the one , suggests broad applications in the creation of new chemical entities (Fadda et al., 2012).